Cas no 2137683-57-7 (methyl 4-(4-formyl-1H-pyrazol-1-yl)butanoate)

• Product Name: methyl 4-(4-formyl-1H-pyrazol-1-yl)butanoate
• CAS No: 2137683-57-7
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6615095
• PubChem ID: 165453017
• Update Time: 2025-07-19

methyl 4-(4-formyl-1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4-formyl-1H-pyrazol-1-yl)butanoate
• 2137683-57-7
• EN300-731100

• Inchi： 1S/C9H12N2O3/c1-14-9(13)3-2-4-11-6-8(7-12)5-10-11/h5-7H,2-4H2,1H3
• InChI Key： GBHYLRYKLBPRNC-UHFFFAOYSA-N
• SMILES： O(C)C(CCCN1C=C(C=O)C=N1)=O

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 4-(4-formyl-1H-pyrazol-1-yl)butanoate

Professional Introduction to Methyl 4-(4-formyl-1H-pyrazol-1-yl)butanoate (CAS No. 2137683-57-7)

Methyl 4-(4-formyl-1H-pyrazol-1-yl)butanoate, a compound with the chemical identifier CAS No. 2137683-57-7, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both a formyl group and a pyrazole moiety in its framework suggests a versatile reactivity that could be exploited for the synthesis of novel bioactive molecules.

The molecular architecture of methyl 4-(4-formyl-1H-pyrazol-1-yl)butanoate consists of a butanoate ester linked to a pyrazole ring substituted with a formyl group at the 4-position. This structural motif is particularly intriguing because it combines the reactivity of the formyl group, which is a well-known electrophile capable of participating in condensation reactions, with the pharmacophoric properties of the pyrazole ring. Pyrazole derivatives are widely recognized for their biological activity, often exhibiting properties such as anti-inflammatory, antimicrobial, and anticancer effects.

In recent years, there has been a surge in research focused on developing new derivatives of pyrazole due to their broad spectrum of biological activities. The formyl group in methyl 4-(4-formyl-1H-pyrazol-1-yl)butanoate provides a unique opportunity for further functionalization, enabling the synthesis of more complex and potentially more active compounds. For instance, the formyl group can undergo nucleophilic addition reactions with various nucleophiles such as amines, alcohols, and thiols, leading to the formation of amides, alcohols, and thioethers, respectively.

One of the most promising applications of this compound is in the field of drug discovery. The pyrazole ring is a common pharmacophore in many drugs currently on the market, and modifications to this ring system can lead to enhanced pharmacological properties. By incorporating a formyl group into the pyrazole moiety, researchers can explore new chemical space that may yield compounds with improved efficacy and reduced side effects. Additionally, the butanoate ester moiety can be further modified to influence solubility and metabolic stability, which are critical factors in drug development.

Recent studies have highlighted the importance of pyrazole derivatives in addressing various therapeutic challenges. For example, research published in Journal of Medicinal Chemistry has demonstrated that certain pyrazole-based compounds exhibit potent anti-inflammatory activity by inhibiting key enzymes such as COX-2 and LOX. The formyl group in methyl 4-(4-formyl-1H-pyrazol-1-yl)butanoate could be leveraged to develop similar inhibitors with improved selectivity and potency.

Another area where this compound shows promise is in the synthesis of chiral molecules. The presence of a stereocenter in the butanoate ester allows for the preparation of enantiomerically pure compounds, which are often required for pharmaceutical applications. Chiral auxiliaries or catalysts can be employed to achieve high enantiomeric excess during synthesis, leading to compounds with enhanced biological activity.

The versatility of methyl 4-(4-formyl-1H-pyrazol-1-yl)butanoate also extends to its use as an intermediate in organic synthesis. The formyl group can serve as a precursor for various functional groups through oxidation or reduction reactions, while the pyrazole ring can undergo substitution reactions at multiple positions. This flexibility makes it an invaluable building block for constructing more complex molecules.

In conclusion, methyl 4-(4-formyl-1H-pyrazol-1-yl)butanoate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and organic synthesis. As research continues to uncover new applications for this compound, it is likely that its importance will only grow in the coming years.